Cas no 1804147-58-7 (2-Amino-7-trifluoromethoxy-1H-benzimidazole)
2-Amino-7-trifluoromethoxy-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-7-trifluoromethoxy-1H-benzimidazole
- NC1=NC2=C(OC(F)(F)F)C=CC=C2N1
-
- Inchi: 1S/C8H6F3N3O/c9-8(10,11)15-5-3-1-2-4-6(5)14-7(12)13-4/h1-3H,(H3,12,13,14)
- InChI Key: PGKKUDSVTLNOMP-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=CC2=C1N=C(N)N2)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 236
- XLogP3: 2.3
- Topological Polar Surface Area: 63.9
2-Amino-7-trifluoromethoxy-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061000351-250mg |
2-Amino-7-trifluoromethoxy-1H-benzimidazole |
1804147-58-7 | 98% | 250mg |
$709.94 | 2022-04-02 | |
| Alichem | A061000351-500mg |
2-Amino-7-trifluoromethoxy-1H-benzimidazole |
1804147-58-7 | 98% | 500mg |
$1,117.11 | 2022-04-02 | |
| Alichem | A061000351-1g |
2-Amino-7-trifluoromethoxy-1H-benzimidazole |
1804147-58-7 | 98% | 1g |
$1,897.15 | 2022-04-02 |
2-Amino-7-trifluoromethoxy-1H-benzimidazole Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 2-Amino-7-trifluoromethoxy-1H-benzimidazole
2-Amino-7-Trifluoromethoxy-1H-Benzimidazole: A Comprehensive Overview
2-Amino-7-trifluoromethoxy-1H-benzimidazole, also known by its CAS number 1804147-58-7, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines the benzimidazole framework with an amino group at position 2 and a trifluoromethoxy group at position 7. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.
The benzimidazole moiety is a well-known heterocyclic structure that forms the backbone of many biologically active compounds. The substitution of an amino group at position 2 introduces nucleophilic properties, while the trifluoromethoxy group at position 7 contributes electron-withdrawing effects, enhancing the molecule's reactivity and stability. These features make 2-amino-7-trifluoromethoxy-1H-benzimidazole a promising candidate for use in drug design, catalysis, and advanced materials.
Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for designing inhibitors targeting various enzymes and receptors. For instance, investigations into its interaction with kinases and proteases have shown promising results, suggesting its potential role in anti-cancer drug development. The trifluoromethoxy group, in particular, has been found to enhance bioavailability and selectivity, making it an attractive feature for medicinal chemists.
In addition to its biological applications, 2-amino-7-trifluoromethoxy-1H-benzimidazole has also been studied for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in synthetic techniques have enabled the incorporation of this compound into conjugated systems, leading to improved device performance and efficiency.
The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions. Common methods include nucleophilic aromatic substitution and coupling reactions, often utilizing transition metal catalysts to achieve high yields and selectivity. The availability of cost-effective precursors and the development of scalable synthetic routes have further enhanced its accessibility for both academic and industrial applications.
From a structural perspective, the molecule's planar geometry facilitates strong intermolecular interactions, which are crucial for its functionality in various applications. Computational studies have provided deeper insights into its electronic structure, revealing that the amino group plays a significant role in stabilizing charge transfer processes. This understanding has been instrumental in optimizing its performance in electronic devices.
In conclusion, 2-amino-7-trifluoromethoxy-1H-benzimidazole stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique combination of functional groups, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations. As ongoing studies continue to uncover new facets of its properties and utility, this compound is poised to make significant contributions to both scientific research and industrial applications.
1804147-58-7 (2-Amino-7-trifluoromethoxy-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)